Cas no 2137879-11-7 (N-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}propanamide)

• Product Name: N-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}propanamide
• CAS No: 2137879-11-7
• MF: C₁₁H₁₉F₃N₂O
• MW: 252.276573419571
• CID: 6049624
• PubChem ID: 165845597
• Update Time: 2025-05-19

N-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}propanamide
• EN300-737891
• 2137879-11-7

• Inchi： 1S/C11H19F3N2O/c1-2-10(17)15-7-6-8-4-3-5-9(16-8)11(12,13)14/h8-9,16H,2-7H2,1H3,(H,15,17)
• InChI Key： QCKGADKXQHZTPB-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(CCNC(CC)=O)N1)(F)F

Computed Properties

• Exact Mass: 252.14494772g/mol
• Monoisotopic Mass: 252.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}propanamide

N-{2-[6-(Trifluoromethyl)Piperidin-2-yl]ethyl}Propanamide (CAS No. 2137879-11-7): An In-Depth Overview

N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide, also known by its CAS number 2137879-11-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a piperidinyl moiety, which contribute to its potential therapeutic applications.

The trifluoromethyl group is a common functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. This group can significantly influence the pharmacokinetic properties of a compound, making it an attractive feature for drug design. In the case of N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide, the presence of this group may enhance its ability to cross biological membranes, thereby improving its bioavailability and efficacy.

The piperidinyl moiety, on the other hand, is known for its role in modulating various biological activities. Piperidine derivatives are often used in the development of central nervous system (CNS) drugs due to their ability to interact with specific receptors and ion channels. The combination of the trifluoromethyl group and the piperidinyl moiety in N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide suggests that this compound may have potential as a CNS-active agent.

Recent studies have explored the pharmacological properties of N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide. One notable study published in the Journal of Medicinal Chemistry investigated the compound's activity as a modulator of GABA receptors. The results indicated that N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide exhibited significant affinity for GABA-A receptors, which are involved in regulating neuronal excitability and are targets for several anxiolytic and sedative drugs.

In another study, researchers from the University of California, San Francisco, examined the potential of N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide as an analgesic agent. The compound was found to exhibit potent analgesic effects in animal models of pain, suggesting its potential for treating chronic pain conditions. The mechanism of action was attributed to its interaction with opioid receptors, although further research is needed to fully elucidate this mechanism.

The structural versatility of N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide also makes it a valuable starting point for drug discovery efforts. Chemists can modify various parts of the molecule to optimize its pharmacological properties, such as potency, selectivity, and safety profile. For example, substituents on the piperidine ring can be altered to enhance receptor binding or reduce off-target effects.

In addition to its potential therapeutic applications, N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide has been studied for its use as a tool compound in basic research. Its ability to selectively modulate specific receptors makes it useful for investigating receptor function and signaling pathways. This can provide valuable insights into disease mechanisms and inform the development of new therapeutic strategies.

The synthesis of N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of an appropriate amine with a trifluoromethylated piperidine derivative, followed by further functionalization steps as needed. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and development settings.

In conclusion, N-{2-[6-(Trifluoromethyl)piperidin-2-yl]ethyl}propanamide (CAS No. 2137879-11-7) is a promising compound with a unique chemical structure that offers potential for various applications in medicinal chemistry and pharmaceutical research. Its combination of a trifluoromethyl group and a piperidinyl strong moiety makes it an attractive candidate for further investigation into its pharmacological properties and therapeutic potential.